Cas no 866051-02-7 (4-[(4-Chlorophenyl)sulfonyl]-6-(ethylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid)

• Product Name: 4-[(4-Chlorophenyl)sulfonyl]-6-(ethylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid
• CAS No: 866051-02-7
• MF: C₁₇H₁₆ClNO₇S₂
• MW: 445.894441604614
• CID: 5026507
• Update Time: 2023-08-25

4-[(4-Chlorophenyl)sulfonyl]-6-(ethylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(4-chlorophenyl)sulfonyl]-6-(ethylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid
• 4-(4-chlorobenzenesulfonyl)-6-(ethanesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid
• MLS000736210
• HMS2638G03
• HMS3359F13
• SMR000338460
• 4-[(4-Chlorophenyl)sulfonyl]-6-(ethylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid

• Inchi： 1S/C17H16ClNO7S2/c1-2-27(22,23)13-7-8-15-14(9-13)19(10-16(26-15)17(20)21)28(24,25)12-5-3-11(18)4-6-12/h3-9,16H,2,10H2,1H3,(H,20,21)
• InChI Key： SVNACZROGVHTGQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1C2C=C(C=CC=2OC(C(=O)O)C1)S(CC)(=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 781
• XLogP3: 2.2
• Topological Polar Surface Area: 135

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines